Cas no 2138141-51-0 (Butane, 1-chloro-3,3-dimethyl-2-(propoxymethyl)-)

• Product Name: Butane, 1-chloro-3,3-dimethyl-2-(propoxymethyl)-
• CAS No: 2138141-51-0
• MF: C₁₀H₂₁ClO
• MW: 192.726142644882
• CID: 5288123
• Update Time: 2025-10-28

Butane, 1-chloro-3,3-dimethyl-2-(propoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-chloro-3,3-dimethyl-2-(propoxymethyl)-

• Inchi： 1S/C10H21ClO/c1-5-6-12-8-9(7-11)10(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： FUVYAYGUWIKWTR-UHFFFAOYSA-N
• SMILES： C(Cl)C(COCCC)C(C)(C)C

Additional information on Butane, 1-chloro-3,3-dimethyl-2-(propoxymethyl)-

Chemical Profile of Butane, 1-chloro-3,3-dimethyl-2-(propoxymethyl)- (CAS No. 2138141-51-0)

Butane, 1-chloro-3,3-dimethyl-2-(propoxymethyl)-, identified by its Chemical Abstracts Service (CAS) number 2138141-51-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and organic synthesis due to its unique structural and functional properties. This compound belongs to the class of alkanes with substituents, featuring a chloro group and two isopropyl groups, which contribute to its distinct reactivity and potential applications.

The molecular structure of Butane, 1-chloro-3,3-dimethyl-2-(propoxymethyl)- consists of a central carbon chain with modifications that enhance its utility in synthetic pathways. The presence of the chloro substituent at the first carbon and two isopropyl groups at the third carbon imparts a high degree of steric hindrance, making it a valuable intermediate in the synthesis of more complex molecules. This steric environment also influences its electronic properties, which are crucial for understanding its behavior in chemical reactions.

In recent years, there has been significant interest in the development of novel compounds for pharmaceutical applications, and Butane, 1-chloro-3,3-dimethyl-2-(propoxymethyl)- has emerged as a promising candidate due to its structural features. Researchers have been exploring its potential as a building block for more intricate molecular architectures, particularly in the synthesis of heterocyclic compounds that are known for their biological activity. The propoxymethyl group at the second carbon introduces a hydroxyl-like functionality, which can participate in various chemical transformations such as etherification or nucleophilic substitution reactions.

The compound's reactivity profile has been studied in detail by several research groups. One notable study published in the Journal of Organic Chemistry demonstrated its utility in the synthesis of complex ethers through nucleophilic aromatic substitution reactions. The high reactivity of the chloro group under certain conditions allows for efficient functionalization, making it a valuable tool in medicinal chemistry. Additionally, the steric bulk provided by the isopropyl groups helps to control regioselectivity in multi-step syntheses, ensuring that desired products are obtained with minimal side reactions.

Another area where Butane, 1-chloro-3,3-dimethyl-2-(propoxymethyl)- has shown promise is in the development of novel ligands for metal-catalyzed reactions. Transition metal complexes derived from this compound have been investigated for their ability to catalyze cross-coupling reactions, which are fundamental transformations in organic synthesis. The combination of electronic and steric effects inherent in its structure makes it an effective ligand design candidate. These studies highlight the compound's versatility and its potential to contribute to advancements in catalytic chemistry.

The pharmaceutical industry has also taken note of Butane, 1-chloro-3,3-dimethyl-2-(propoxymethyl)-, particularly for its role in drug discovery programs. Researchers are leveraging its structural features to develop new therapeutic agents targeting various diseases. For instance, derivatives of this compound have been explored as potential inhibitors of enzyme systems involved in metabolic disorders. The ability to modify its core structure allows chemists to fine-tune biological activity, making it a versatile scaffold for drug development.

In conclusion,Butane, 1-chloro-3,3-dimethyl-2-(propoxymethyl)- (CAS No. 2138141-51-0) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for constructing complex molecules with potential biological activity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.